Cas no 1805314-27-5 (2-Chloro-4-(difluoromethyl)-5-fluoropyridine)
2-Chloro-4-(difluoromethyl)-5-fluoropyridine is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—chloro and difluoromethyl substituents at the 2- and 4-positions, along with a 5-fluoro group—enhance reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for constructing complex heterocyclic frameworks. The presence of fluorine atoms improves metabolic stability and bioavailability in active compounds. This compound is particularly useful in the development of crop protection agents and bioactive molecules due to its ability to modulate electronic and steric properties. High purity and consistent quality ensure reliable performance in demanding synthetic applications.
1805314-27-5 structure
Product Name:2-Chloro-4-(difluoromethyl)-5-fluoropyridine
CAS No:1805314-27-5
MF:C6H3ClF3N
MW:181.542930841446
MDL:MFCD25478432
CID:4782068
Update Time:2025-10-16
2-Chloro-4-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-4-(difluoromethyl)-5-fluoropyridine
-
- MDL： MFCD25478432
- Inchi： 1S/C6H3ClF3N/c7-5-1-3(6(9)10)4(8)2-11-5/h1-2,6H
- InChI Key： CQPQAKUTIPHJIJ-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=CN=1)F)C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 133
- XLogP3: 2.5
- Topological Polar Surface Area: 12.9
2-Chloro-4-(difluoromethyl)-5-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023029416-250mg |
2-Chloro-4-(difluoromethyl)-5-fluoropyridine |
1805314-27-5 | 97% | 250mg |
$748.00 | 2022-04-01 | |
| Alichem | A023029416-500mg |
2-Chloro-4-(difluoromethyl)-5-fluoropyridine |
1805314-27-5 | 97% | 500mg |
$970.20 | 2022-04-01 | |
| Alichem | A023029416-1g |
2-Chloro-4-(difluoromethyl)-5-fluoropyridine |
1805314-27-5 | 97% | 1g |
$1,831.20 | 2022-04-01 | |
| Matrix Scientific | 219969-500mg |
2-Chloro-4-(difluoromethyl)-5-fluoropyridine, 95% min |
1805314-27-5 | 95% | 500mg |
$945.00 | 2023-09-06 | |
| Matrix Scientific | 219969-1g |
2-Chloro-4-(difluoromethyl)-5-fluoropyridine, 95% min |
1805314-27-5 | 95% | 1g |
$1470.00 | 2023-09-06 | |
| TRC | C200050-50mg |
2-Chloro-4-(difluoromethyl)-5-fluoropyridine |
1805314-27-5 | 50mg |
$ 460.00 | 2022-04-01 | ||
| TRC | C200050-100mg |
2-Chloro-4-(difluoromethyl)-5-fluoropyridine |
1805314-27-5 | 100mg |
$ 760.00 | 2022-04-01 |
2-Chloro-4-(difluoromethyl)-5-fluoropyridine Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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